Cas no 428871-69-6 (5-Fluoro-4-methyl-2-nitroaniline)

• Product Name: 5-Fluoro-4-methyl-2-nitroaniline
• CAS No: 428871-69-6
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD26797259
• CID: 2951255
• PubChem ID: 21911950
• Update Time: 2025-06-08

5-Fluoro-4-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• (5-氟-4-甲基-2-硝基-苯基)胺
• 5-fluoro-4-methyl-2-nitroaniline
• (5-Fluoro-4-methyl-2-nitrophenyl)amine
• 5-Fluoro-4-methyl-2-nitro-phenylamine
• EN300-181723
• AKOS025141861
• LS-09990
• 428871-69-6
• SCHEMBL5949104
• 887-211-9
• ALBB-028790
• G10410
• MFCD26797259
• 5-Fluoro-4-methyl-2-nitroaniline

• MDL： MFCD26797259
• Inchi： 1S/C7H7FN2O2/c1-4-2-7(10(11)12)6(9)3-5(4)8/h2-3H,9H2,1H3
• InChI Key： IIUQXQQDJLQLCC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-Fluoro-4-methyl-2-nitroaniline

Research Update on 5-Fluoro-4-methyl-2-nitroaniline (CAS: 428871-69-6) in Chemical Biology and Pharmaceutical Applications

5-Fluoro-4-methyl-2-nitroaniline (CAS: 428871-69-6) is a fluorinated nitroaniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, dyes, and pharmacologically active compounds. Recent studies have explored its potential as a building block for the development of novel antimicrobial and anticancer agents, leveraging its unique chemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 5-Fluoro-4-methyl-2-nitroaniline as a precursor for the synthesis of fluoroquinolone derivatives with enhanced antibacterial activity. The study demonstrated that the introduction of the fluorine atom at the 5-position significantly improved the compounds' binding affinity to bacterial DNA gyrase, resulting in potent inhibition of Gram-positive and Gram-negative pathogens. The nitro group at the 2-position was found to be crucial for stabilizing the interaction with the target enzyme.

Another recent application of this compound was reported in the field of materials science. A 2024 study in ACS Applied Materials & Interfaces described its use as a photoactive component in organic semiconductors. The electron-withdrawing nitro group and electron-donating methyl group create a push-pull system that enhances charge transport properties, making it a promising candidate for optoelectronic devices. The researchers noted that the fluorine atom's presence improved the material's environmental stability.

The metabolic pathways and toxicity profile of 5-Fluoro-4-methyl-2-nitroaniline have been the subject of recent toxicological investigations. A 2023 publication in Chemical Research in Toxicology reported that the compound undergoes hepatic reduction of the nitro group to form reactive intermediates that can be detoxified through glutathione conjugation. These findings have important implications for the safe handling and potential pharmaceutical applications of this compound.

From a synthetic chemistry perspective, novel catalytic methods for the preparation of 5-Fluoro-4-methyl-2-nitroaniline have been developed. A 2024 paper in Advanced Synthesis & Catalysis described a palladium-catalyzed amination protocol that significantly improves the yield and purity of the compound compared to traditional nitration methods. This advancement addresses previous challenges in large-scale production while maintaining excellent regioselectivity.

Looking forward, the unique structural features of 5-Fluoro-4-methyl-2-nitroaniline continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks for gas storage applications and its use as a fluorescent probe for biological imaging. The compound's versatility and the growing understanding of its properties suggest it will remain an important tool in chemical biology and pharmaceutical development for years to come.